molecular formula C10H12FNO B14827028 3-Cyclopropoxy-2-ethyl-4-fluoropyridine

3-Cyclopropoxy-2-ethyl-4-fluoropyridine

Cat. No.: B14827028
M. Wt: 181.21 g/mol
InChI Key: KNDWAMVHNBSRPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-2-ethyl-4-fluoropyridine is a fluorinated pyridine derivative characterized by a cyclopropoxy group at position 3, an ethyl group at position 2, and a fluorine atom at position 3. The cyclopropoxy moiety enhances lipophilicity and metabolic stability, while the fluorine atom modulates electron density and bioavailability .

Properties

Molecular Formula

C10H12FNO

Molecular Weight

181.21 g/mol

IUPAC Name

3-cyclopropyloxy-2-ethyl-4-fluoropyridine

InChI

InChI=1S/C10H12FNO/c1-2-9-10(13-7-3-4-7)8(11)5-6-12-9/h5-7H,2-4H2,1H3

InChI Key

KNDWAMVHNBSRPV-UHFFFAOYSA-N

Canonical SMILES

CCC1=NC=CC(=C1OC2CC2)F

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-ethyl-4-fluoropyridine can undergo several types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while substitution reactions can produce a variety of substituted pyridines .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-ethyl-4-fluoropyridine involves its interaction with specific molecular targets and pathways. The fluorine atom’s strong electron-withdrawing effect can influence the compound’s reactivity and binding affinity to biological targets . This can result in the modulation of enzymatic activity or receptor binding, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Cyclopropoxy-2-ethyl-4-fluoropyridine with two analogs: 3-Cyclopropoxy-4-ethyl-2-fluoropyridine (positional isomer, ) and 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine ().

Structural and Functional Differences

Property 3-Cyclopropoxy-2-ethyl-4-fluoropyridine 3-Cyclopropoxy-4-ethyl-2-fluoropyridine (Positional Isomer) 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine
Substituent Positions Cyclopropoxy (C3), Ethyl (C2), F (C4) Cyclopropoxy (C3), Ethyl (C4), F (C2) Carboxy-3-fluorophenyl (C4), Hydroxy (C2)
Molecular Formula C₁₀H₁₂FNO C₁₀H₁₂FNO (same formula, different positions) C₁₂H₈FNO₃
Key Functional Groups Cyclopropoxy, Fluorine, Ethyl Cyclopropoxy, Fluorine, Ethyl Carboxy, Fluorine, Hydroxypyridine
Polarity Moderately lipophilic Similar lipophilicity High polarity (carboxy and hydroxy groups)
Potential Applications Agrochemical intermediates Not reported Pharmaceutical building block (e.g., kinase inhibitors)

Electronic and Steric Effects

  • In contrast, fluorine at C2 in its positional isomer () may stabilize the ring via resonance effects .
  • Ethyl vs. Carboxy Groups : The ethyl group in the target compound contributes to steric bulk without significant electronic effects, whereas the carboxy group in 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine introduces acidity (pKa ~4-5) and hydrogen-bonding capacity, critical for target binding in drug design .

Metabolic and Physicochemical Properties

  • Metabolic Stability : Cyclopropoxy groups generally resist oxidative metabolism compared to larger alkoxy chains. However, the carboxy group in ’s compound may undergo conjugation (e.g., glucuronidation), reducing bioavailability .
  • Solubility : The target compound’s lower polarity compared to ’s analog suggests poorer aqueous solubility, which could limit its utility in hydrophilic environments.

Research Findings and Limitations

  • Synthetic Accessibility: Cyclopropoxy-substituted pyridines often require specialized reagents (e.g., cyclopropanol derivatives under Mitsunobu conditions), whereas carboxy-substituted analogs () are synthesized via cross-coupling reactions .
  • Biological Activity: No direct studies on 3-Cyclopropoxy-2-ethyl-4-fluoropyridine exist, but analogs like 4-(4-Carboxy-3-fluorophenyl)-2-hydroxypyridine show activity in kinase inhibition assays, suggesting fluorine’s role in enhancing binding affinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.